Cas no 206362-87-0 (Methyl 4-chloro-3-fluorobenzoate)
Methyl 4-chloro-3-fluorobenzoate (CAS: 403-17-8) is a fluorinated and chlorinated aromatic ester with the molecular formula C8H6ClFO2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct structural features, including the electron-withdrawing chloro and fluoro substituents on the benzoate ring, enhance its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The ester group further facilitates derivatization into acids, amides, or other functionalized products. With high purity (>98%) and stability under standard conditions, it is suitable for precision synthesis. Its well-defined spectroscopic properties (e.g., NMR, IR) aid in reaction monitoring and quality control. The compound’s balanced lipophilicity also makes it valuable in drug design for optimizing bioavailability.
206362-87-0 structure
Product Name:Methyl 4-chloro-3-fluorobenzoate
CAS No:206362-87-0
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD00209299
CID:820679
Update Time:2025-07-02
Methyl 4-chloro-3-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-chloro-3-fluorobenzoate
- 4-Chloro-3-fluorobenzoic acid methyl ester
- Methyl-4-chloro-3-fluorobenzoate
- Benzoic acid, 4-chloro-3-fluoro-, methyl ester
- ZVXWVVRTWLVZKV-UHFFFAOYSA-N
- SBB053779
- SY023704
- AB0023310
- W4339
- AM20050169
- ST24031100
- TL800742044
-
- MDL： MFCD00209299
- Inchi： 1S/C8H6ClFO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3
- InChI Key： ZVXWVVRTWLVZKV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)OC)=CC=1F
Computed Properties
- Exact Mass: 188.00400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.314
- Boiling Point: 233 ºC
- Flash Point: 99 ºC
- PSA: 26.30000
- LogP: 2.26570
Methyl 4-chloro-3-fluorobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 4-chloro-3-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 066847-1g |
Methyl 4-Chloro-3-fluorobenzoate |
206362-87-0 | 97% | 1g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 066847-5g |
Methyl 4-Chloro-3-fluorobenzoate |
206362-87-0 | 97% | 5g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 066847-10g |
Methyl 4-Chloro-3-fluorobenzoate |
206362-87-0 | 97% | 10g |
￡62.00 | 2022-03-01 | |
| Fluorochem | 066847-25g |
Methyl 4-Chloro-3-fluorobenzoate |
206362-87-0 | 97% | 25g |
￡124.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF507-250mg |
Methyl 4-chloro-3-fluorobenzoate |
206362-87-0 | 95+% | 250mg |
51CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF507-1g |
Methyl 4-chloro-3-fluorobenzoate |
206362-87-0 | 98+% | 1g |
109.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF507-5g |
Methyl 4-chloro-3-fluorobenzoate |
206362-87-0 | 98+% | 5g |
459.0CNY | 2021-07-12 | |
| TRC | M340433-10mg |
Methyl 4-Chloro-3-fluorobenzoate |
206362-87-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M340433-50mg |
Methyl 4-Chloro-3-fluorobenzoate |
206362-87-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M340433-100mg |
Methyl 4-Chloro-3-fluorobenzoate |
206362-87-0 | 100mg |
$ 80.00 | 2022-06-03 |
Methyl 4-chloro-3-fluorobenzoate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
206362-87-0 (Methyl 4-chloro-3-fluorobenzoate) Related Products
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- 203573-08-4(Ethyl 4-chloro-3-fluorobenzoate)
- 128800-56-6(methyl 2,4-dichloro-5-fluorobenzoate)
- 327056-75-7(Methyl 3-chloro-5-fluorobenzoate)
- 115551-95-6(Benzoic acid, 3,5-dichloro-4-fluoro-, ethyl ester)
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- 137521-81-4(Ethyl 3-chloro-4-fluorobenzoate)
- 647020-70-0(Methyl 2-chloro-3-fluorobenzoate)
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